5-(3-Carboxy-5-fluorophenyl)-2-hydroxyisonicotinic acid, 95%

• IUPAC Name: 5-(3-carboxy-5-fluorophenyl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H8FNO5/c14-8-2-6(1-7(3-8)12(17)18)10-5-15-11(16)4-9(10)13(19)20/h1-5H,(H,15,16)(H,17,18)(H,19,20)
• InChI Key: KDGXHVXSFZTXCF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(=O)O)F)C2=CNC(=O)C=C2C(=O)O
• Molecular Formula: C13H8FNO5
• DSSTOX Substance ID: DTXSID60687871
• Molecular Weight: 277.20 g/mol
• CAS RN: 1261962-91-7

Description

5-(3-Carboxy-5-fluorophenyl)-2-hydroxyisonicotinic acid, 95% (5-F-HINIC-H2O-95%) is an organic compound that is used in a variety of scientific research applications. It is a derivative of isonicotinic acid, which is an important intermediate in the synthesis of drugs and other organic compounds. 5-F-HINIC-H2O-95% has been studied extensively in recent years, and its potential applications are numerous.

Mechanism of Action

The mechanism of action of 5-F-HINIC-H2O-95% is not yet fully understood. However, it is believed to interact with proteins in a variety of ways. It has been shown to bind to certain proteins, such as cytochrome P450, and to modulate their activity. It has also been shown to interact with other proteins, such as G-proteins, and to affect their activity. Additionally, it has been shown to interact with receptors, such as the muscarinic acetylcholine receptor, and to modulate their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-F-HINIC-H2O-95% are not yet fully understood. However, it has been shown to affect the activity of various enzymes, such as cytochrome P450, and to modulate their activity. It has also been shown to interact with other proteins, such as G-proteins, and to affect their activity. Additionally, it has been shown to interact with receptors, such as the muscarinic acetylcholine receptor, and to modulate their activity.

Advantages and Limitations for Lab Experiments

The advantages of using 5-F-HINIC-H2O-95% in laboratory experiments are numerous. It is a relatively stable compound, and it does not degrade easily. Additionally, it is relatively inexpensive and readily available. Furthermore, it is highly soluble in aqueous solutions, which makes it easy to work with.
The major limitation of 5-F-HINIC-H2O-95% is that it is not very soluble in organic solvents. This can make it difficult to use in certain types of reactions. Additionally, it is not very stable in the presence of light, and it can degrade over time if exposed to sunlight.

Future Directions

The potential future applications of 5-F-HINIC-H2O-95% are vast. It could be used as a tool for studying the structure and function of proteins, as well as for studying the effects of various drugs on biological systems. Additionally, it could be used in the development of new drugs or drug delivery systems. It could also be used in the development of new chemical synthesis methods. Furthermore, it could be used in the development of new diagnostic tools or methods for detecting and monitoring disease. Finally, it could be used as a reagent for the synthesis of other organic compounds.

Synthesis Methods

5-F-HINIC-H2O-95% can be synthesized from isonicotinic acid, 5-fluoro-3-carboxybenzene, and sodium hydroxide. The reaction involves the condensation of isonicotinic acid with 5-fluoro-3-carboxybenzene in the presence of sodium hydroxide. The reaction results in the formation of 5-F-HINIC-H2O-95%, which can be purified by recrystallization.

Scientific Research Applications

5-F-HINIC-H2O-95% has been studied extensively in recent years, and its potential applications are numerous. It has been used as a substrate for various enzyme assays, as a reagent for the synthesis of other organic compounds, and as a reactant in a variety of organic reactions. It has also been used as a tool for studying the structure and function of proteins, as well as for studying the effects of various drugs on biological systems.